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Compound of Interest

Compound Name: (Furfurylthio)acetic acid

CAS No.: 89639-87-2

Cat. No.: B1352130

Get Quote

Disclaimer: Comprehensive safety and handling data specific to (Furfurylthio)acetic acid
(CAS No. 13678-60-9) is not extensively available in public databases. The following

procedures are synthesized from established best practices for handling its primary functional

groups: carboxylic acids, thioethers (organic sulfides), and furan-containing compounds. All

users must perform their own risk assessment in consultation with their institution's

Environmental Health & Safety (EHS) department before use.

Section 1: Compound Profile and Hazard Analysis
(Furfurylthio)acetic acid is a specialty chemical whose utility in research and development,

particularly in the synthesis of novel pharmaceutical intermediates, necessitates a clear

understanding of its properties for safe handling. Its structure combines a carboxylic acid

moiety, a thioether linkage, and a furan ring, each contributing to its overall chemical reactivity

and hazard profile.

1.1 Inferred Hazard Assessment
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Due to the absence of a specific Safety Data Sheet (SDS), a risk profile is inferred from its

constituent functional groups:

Carboxylic Acid Group (-COOH): This group confers acidic and potentially corrosive

properties. Similar to acetic acid, it can cause irritation or burns upon contact with skin and

eyes and is corrosive to certain metals.[1][2] It should be segregated from bases and strong

oxidizing agents.[3][4]

Thioether/Sulfide Linkage (-S-): Organic sulfides, like thiols, are known for their strong, often

unpleasant odors.[4][5] While the thioether in this molecule is less odorous than a free thiol,

users should be prepared for potential stench. Thioethers can be oxidized, and care should

be taken to avoid incompatible strong oxidizing agents.[4]

Furan Ring: Furan and its derivatives are a class of heterocyclic compounds with a range of

biological activities and toxicological profiles.[6][7] Some furan derivatives are known to be

metabolized by cytochrome P-450 enzymes into reactive intermediates that can be toxic to

the liver, kidneys, or lungs.[8][9] Furan itself is classified as "reasonably anticipated to be a

human carcinogen" by the National Toxicology Program (NTP).[9] Therefore, minimizing

exposure is critical.

1.2 Physical and Chemical Properties
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Property Value / Information Source

CAS Number 13678-60-9 [10][11][12]

Molecular Formula C₇H₈O₃S (derived) -

Molecular Weight 172.20 g/mol (derived) -

Appearance
Likely a liquid at room

temperature
Inferred

Odor
Potential for strong, sulfurous,

or "stench" character
[4][5]

Solubility

Likely soluble in common

organic solvents like alcohols,

ethers, and acetone; slight

solubility in water.[12][13]

Reactivity

Incompatible with strong

oxidizing agents, strong bases,

and strong reducing agents.[4]

[14] Corrosive to some metals.

[1]

Section 2: Personal Protective Equipment (PPE) and
Engineering Controls
A multi-layered approach to protection is mandatory when handling (Furfurylthio)acetic acid,

combining engineering controls with appropriate PPE.

2.1 Engineering Controls

Fume Hood: All handling of (Furfurylthio)acetic acid, including weighing, transferring, and

preparing solutions, must be conducted inside a certified chemical fume hood to prevent

inhalation of vapors and contain any potential odors.[5][15][16]

Safety Shower & Eyewash Station: Ensure that a safety shower and eyewash station are

readily accessible and unobstructed, within a 10-second travel distance from the workstation.
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[2]

2.2 Personal Protective Equipment (PPE)

Eye Protection: Chemical splash goggles are required at all times.[15] For operations with a

higher risk of splashing, the use of a full-face shield over the goggles is strongly

recommended.[1][16]

Hand Protection: Wear chemically resistant gloves.[15] Given the compound's structure,

nitrile gloves may provide adequate splash protection for short-duration tasks, but should be

changed immediately upon contamination.[17] For extended handling, it is advisable to

consult glove manufacturer compatibility charts or use thicker, reusable gloves.[17]

Body Protection: A flame-resistant laboratory coat must be worn and kept fully buttoned.[5]

Respiratory Protection: Typically not required when work is performed within a functioning

fume hood.[4] If there is a potential for exposure outside of a fume hood, a risk assessment

must be performed to determine the appropriate respiratory protection.[1]

Section 3: Handling and Use Protocols
Adherence to a strict protocol is essential for minimizing exposure and ensuring experimental

integrity.

3.1 Protocol for Weighing and Solution Preparation

Preparation: Before retrieving the compound from storage, prepare the workspace within the

fume hood. Cover the work surface with absorbent, plastic-backed paper.[5] Assemble all

necessary glassware, spatulas, and solvents.

Equilibration: If the compound is stored refrigerated, allow the sealed container to equilibrate

to room temperature inside the fume hood to prevent condensation of atmospheric moisture

upon opening.

Aliquotting: Perform all weighings within the fume hood. Use a tared, sealed container (e.g.,

a vial with a screw cap) to weigh the desired amount. Do not weigh directly onto paper.
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Dissolution: Add the solvent to the vessel containing the weighed (Furfurylthio)acetic acid.

Cap the vessel and mix using a vortex or sonicator until fully dissolved.

Cleanup: Immediately after use, decontaminate spatulas and any non-disposable equipment.

Wipe down the work surface. Dispose of all contaminated disposable materials in a

designated hazardous waste container.[5]

Personal Hygiene: After handling, and before leaving the laboratory, wash hands and

forearms thoroughly with soap and water.[15][18]

Workflow for Safe Handling of (Furfurylthio)acetic acid
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Preparation Phase

Handling Phase (Inside Fume Hood)

Post-Handling Phase

1. Prepare Fume Hood
(Absorbent liner, equipment)

2. Don Full PPE
(Goggles, Lab Coat, Gloves)

3. Retrieve from Storage
& Equilibrate to RT

4. Weigh Compound
into Sealed Vial

5. Add Solvent
& Dissolve

6. Use in Experiment

7. Decontaminate Glassware
& Equipment

8. Dispose of Waste
(Contaminated PPE, liners)

9. Wash Hands Thoroughly

10. Return Stock to Storage

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of (Furfurylthio)acetic acid.
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Section 4: Storage and Stability
Proper storage is critical to maintain the compound's integrity and prevent hazardous

situations.

4.1 Storage Conditions

Temperature: Store in a cool, dry, well-ventilated place.[4] Avoid direct sunlight and heat

sources.[19][20] Some suppliers may recommend refrigerated storage (2-8°C); always follow

the supplier's specific instructions.[11]

Container: Keep the container tightly closed to prevent the intake of moisture and the escape

of vapors.[15][18] Ensure the container is clearly and accurately labeled.

Atmosphere: While specific data is unavailable, for long-term storage, consider storage

under an inert atmosphere (e.g., argon or nitrogen) to prevent potential oxidation of the

thioether group.

Location: Store in a dedicated cabinet for corrosive materials, preferably one with acid-

resistant construction.[20] Do not store on high shelves; large containers should be stored no

more than two feet from the floor.[19]

4.2 Chemical Incompatibility

Segregation from incompatible chemicals is a primary safety principle.[21] Do not store

(Furfurylthio)acetic acid with:

Bases (e.g., sodium hydroxide, ammonium hydroxide): Violent neutralization reactions can

occur.[1]

Strong Oxidizing Agents (e.g., nitric acid, perchloric acid, peroxides): Can lead to vigorous,

potentially explosive reactions.[4][14]

Strong Reducing Agents: May cause exothermic reactions.[4]

Reactive Metals (e.g., sodium, potassium, magnesium): The acidic nature may generate

flammable hydrogen gas upon contact.[3]
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Chemical Storage Segregation Logic

Store In: Segregate From (Do NOT Store With):

(Furfurylthio)acetic acid

Cool, Dry, Well-Ventilated
Acid/Corrosive Cabinet

Store Here

Bases
(e.g., NaOH, Amines)

Incompatible

Strong Oxidizers
(e.g., Nitric Acid, Peroxides)

Incompatible

Reactive Metals
(e.g., Na, K, Mg)

Incompatible

Strong Reducers

Incompatible
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Caption: Storage compatibility guide for (Furfurylthio)acetic acid.

Section 5: Spill and Waste Management
Prompt and correct response to spills and proper disposal of waste are crucial safety elements.

5.1 Spill Response Protocol

Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or the odor

is strong.

Control: If safe to do so, eliminate all ignition sources.

Contain & Absorb: For small spills inside a fume hood, use a liquid-binding, acid-neutralizing

absorbent material (e.g., sodium bicarbonate or a commercial spill kit).[15] Do not use

combustible materials like paper towels to absorb the bulk of the liquid.

Collect: Carefully scoop the absorbent material into a designated, labeled hazardous waste

container.

Decontaminate: Clean the spill area with soap and water.

Report: Report all spills to the laboratory supervisor and institutional EHS department.
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5.2 Waste Disposal

All waste materials, including excess reagent, contaminated PPE, and spill cleanup

materials, must be disposed of as hazardous chemical waste.[5][15]

Collect waste in a clearly labeled, sealed container. Do not mix with incompatible waste

streams.

Follow all institutional, local, and national regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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